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Compound of Interest

Compound Name: AMD 3465 hexahydrobromide

Cat. No.: B10800333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and operational guidance for the handling and

disposal of AMD 3465 hexahydrobromide, a potent and selective CXCR4 antagonist.

Adherence to these procedures is vital for ensuring laboratory safety and experimental integrity.

Compound Information and Storage
AMD 3465 hexahydrobromide is a crystalline solid used in research to study the CXCR4

signaling pathway, which is implicated in cancer metastasis and HIV entry into cells.[1] Proper

storage is critical to maintain its stability and efficacy.

Parameter Value Source

Molecular Weight 896.07 g/mol [2][3]

Formula C₂₄H₃₈N₆・6HBr [2][3]

CAS Number 185991-07-5 [2][3]

Appearance Crystalline solid [2]

Long-term Storage
-20°C, under desiccating

conditions

Shipping Condition
Shipped with blue ice or at

ambient temperature
[2]
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Personal Protective Equipment (PPE)
Due to its high potency, stringent PPE protocols must be followed to prevent accidental

exposure. The following table outlines the recommended PPE for handling AMD 3465
hexahydrobromide in various laboratory settings.

Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with a face shield- Disposable,

solid-front lab coat with tight-

fitting cuffs- Double-gloving

(nitrile gloves)- Disposable

sleeves

High risk of aerosolization and

inhalation of the potent

powder. Full respiratory and

skin protection is essential.

Solution Preparation and

Handling

- Chemical fume hood-

Standard lab coat- Safety

glasses with side shields or

chemical splash goggles-

Single pair of chemical-

resistant nitrile gloves

Reduced risk of aerosolization,

but potential for splashes and

spills. Engineering controls

(fume hood) are the primary

means of protection.

General Laboratory Operations
- Lab coat- Safety glasses-

Nitrile gloves

Standard laboratory practice to

protect against incidental

contact.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for the safe handling of AMD 3465 hexahydrobromide from

receipt to disposal.

3.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.
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Log the compound into the laboratory's chemical inventory.

Store the container at -20°C in a designated, clearly labeled area for potent compounds.

3.2. Preparation of Stock Solutions Note: AMD 3465 hexahydrobromide is soluble in DMSO.

[2]

Work Area Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Decontaminate the work surface before and after use.

Have a chemical spill kit readily accessible.

Weighing the Compound:

Don the appropriate PPE for handling potent powders (see table above).

Use a dedicated, calibrated analytical balance within a ventilated enclosure if possible.

Carefully weigh the desired amount of the compound.

Dissolution:

In the chemical fume hood, add the appropriate volume of fresh, anhydrous DMSO to the

weighed compound to achieve the desired stock concentration.

Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

Storage of Stock Solution:

Aliquot the stock solution into smaller, clearly labeled vials to avoid repeated freeze-thaw

cycles.

Store stock solutions at -20°C for up to one month or at -80°C for up to six months.[4]

3.3. Preparation of Working Solutions
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Dilute the stock solution to the final working concentration using the appropriate cell culture

medium or buffer inside a biological safety cabinet or chemical fume hood.

It is recommended to prepare fresh working solutions for each experiment.[2]

Disposal Plan
All materials that have come into contact with AMD 3465 hexahydrobromide must be treated

as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

- Place in a dedicated, sealed, and clearly

labeled hazardous waste container.- This

includes empty vials, weigh boats, and

contaminated consumables (e.g., pipette tips).

Contaminated PPE

- Carefully doff all disposable PPE to avoid skin

contact.- Place in a sealed bag and dispose of

as hazardous chemical waste.

Aqueous Waste

- Collect all liquid waste containing the

compound in a sealed, leak-proof, and clearly

labeled hazardous waste container.- Do not

pour down the drain.

Sharps

- Dispose of contaminated needles and syringes

in a designated sharps container for hazardous

chemical waste.

All hazardous waste must be disposed of through the institution's environmental health and

safety office.

Experimental Protocols and Signaling Pathway
5.1. In Vitro Assay for CXCR4 Inhibition An example of an in vitro experiment is measuring the

inhibition of CXCL12-induced calcium mobilization in a cell line expressing CXCR4.
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Cell Preparation: Plate CXCR4-expressing cells (e.g., SupT1 cells) in a suitable multi-well

plate.

Compound Treatment: Pre-incubate the cells with varying concentrations of AMD 3465
hexahydrobromide.

Calcium Flux Assay: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2

AM).

Stimulation: Add the CXCR4 ligand, CXCL12, to induce calcium influx.

Data Acquisition: Measure the change in fluorescence intensity using a plate reader to

determine the extent of calcium mobilization.

Analysis: Calculate the IC₅₀ value of AMD 3465 hexahydrobromide, which is the

concentration that inhibits 50% of the CXCL12-induced calcium response. AMD 3465 has

been shown to have an IC₅₀ of 17 nM in SupT1 cells for this process.[4]

5.2. CXCR4 Signaling Pathway AMD 3465 hexahydrobromide is an antagonist of the CXCR4

receptor. The binding of the natural ligand, CXCL12, to CXCR4 activates several downstream

signaling pathways that are involved in cell survival, proliferation, and migration. AMD 3465

blocks these effects.
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Caption: CXCR4 signaling pathway and the inhibitory action of AMD 3465.
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Disclaimer: The safety recommendations provided are based on general best practices for

handling potent research compounds. A specific Safety Data Sheet (SDS) for AMD 3465
hexahydrobromide should be consulted for detailed hazard information. Always perform a risk

assessment before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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